molecular formula C14H8N2O2 B8409967 7-cyanomethyl-5-oxo-5H-[1]-benzopyrano[2,3-b]pyridine

7-cyanomethyl-5-oxo-5H-[1]-benzopyrano[2,3-b]pyridine

Cat. No.: B8409967
M. Wt: 236.22 g/mol
InChI Key: JQOAJKNIKXVCNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-cyanomethyl-5-oxo-5H-[1]-benzopyrano[2,3-b]pyridine is a useful research compound. Its molecular formula is C14H8N2O2 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H8N2O2

Molecular Weight

236.22 g/mol

IUPAC Name

2-(5-oxochromeno[2,3-b]pyridin-7-yl)acetonitrile

InChI

InChI=1S/C14H8N2O2/c15-6-5-9-3-4-12-11(8-9)13(17)10-2-1-7-16-14(10)18-12/h1-4,7-8H,5H2

InChI Key

JQOAJKNIKXVCNN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)OC3=C(C2=O)C=C(C=C3)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 25 g of 7-bromomethyl-5-oxo-5H-[1]benzopyrano-[2,3-b]pyridine and 175 ml of dimethylformamide is added 5.1 g of sodium cyanide under ice cooling. The mixture is stirred at room temperature for 2 hours, and then 300 ml of water is added to the reaction mixture. The resulting crystalline precipitate is filtered off, washed with water, and recrystallized from dioxane to give 17 g of 7-cyanomethyl-5-oxo-5H-[1]-benzopyrano[2,3-b]pyridine melting at 198°-201°C.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
175 mL
Type
reactant
Reaction Step One
Quantity
5.1 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Three

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